![molecular formula C21H18ClNO4S B3964449 4-[(4-chlorophenyl)sulfonyl]-N-(4-ethoxyphenyl)benzamide](/img/structure/B3964449.png)
4-[(4-chlorophenyl)sulfonyl]-N-(4-ethoxyphenyl)benzamide
Overview
Description
4-[(4-chlorophenyl)sulfonyl]-N-(4-ethoxyphenyl)benzamide, also known as CES-101, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of sulfonylurea compounds and has been studied for its effects on various physiological and biochemical processes.
Mechanism of Action
The mechanism of action of 4-[(4-chlorophenyl)sulfonyl]-N-(4-ethoxyphenyl)benzamide involves the activation of the sulfonylurea receptor (SUR) on the surface of cells. This leads to the closure of ATP-sensitive potassium channels, which results in the depolarization of the cell membrane and the subsequent release of insulin or inhibition of cancer cell growth. This compound has also been shown to modulate various signaling pathways, including the PI3K/Akt and MAPK/ERK pathways, which are involved in cell proliferation and survival.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the stimulation of insulin secretion, inhibition of cancer cell growth, and neuroprotective effects. This compound has also been shown to improve glucose tolerance and reduce blood glucose levels in animal models of diabetes. In cancer, this compound has been shown to induce apoptosis and inhibit cell proliferation by modulating various signaling pathways. In neurodegenerative disorders, this compound has been shown to reduce oxidative stress and inflammation and improve cognitive function.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-[(4-chlorophenyl)sulfonyl]-N-(4-ethoxyphenyl)benzamide in lab experiments is its well-established synthesis method and purity. This compound has also been extensively studied in various disease models, which makes it a valuable tool for understanding the underlying mechanisms of disease. However, one of the limitations of using this compound in lab experiments is its potential toxicity and side effects, which need to be carefully monitored.
Future Directions
There are several future directions for research on 4-[(4-chlorophenyl)sulfonyl]-N-(4-ethoxyphenyl)benzamide. One area of interest is the development of more potent and selective derivatives of this compound for use in clinical trials. Another area of interest is the investigation of the potential therapeutic applications of this compound in other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to understand the long-term safety and efficacy of this compound in humans.
Scientific Research Applications
4-[(4-chlorophenyl)sulfonyl]-N-(4-ethoxyphenyl)benzamide has been studied for its potential therapeutic applications in various diseases, including diabetes, cancer, and neurodegenerative disorders. In diabetes, this compound has been shown to stimulate insulin secretion from pancreatic beta cells and improve glucose tolerance in animal models. In cancer, this compound has been studied for its ability to inhibit the growth and proliferation of cancer cells, particularly in breast and prostate cancers. In neurodegenerative disorders, this compound has been shown to have neuroprotective effects and improve cognitive function in animal models.
properties
IUPAC Name |
4-(4-chlorophenyl)sulfonyl-N-(4-ethoxyphenyl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18ClNO4S/c1-2-27-18-9-7-17(8-10-18)23-21(24)15-3-11-19(12-4-15)28(25,26)20-13-5-16(22)6-14-20/h3-14H,2H2,1H3,(H,23,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCUGIUVOHOJOAU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)S(=O)(=O)C3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18ClNO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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